Cas no 93591-69-6 (1-Benzoxepin,7-bromo-2,3,4,5-tetrahydro-)
93591-69-6 structure
Product Name:1-Benzoxepin,7-bromo-2,3,4,5-tetrahydro-
CAS No:93591-69-6
MF:C10H11BrO
MW:227.097742319107
CID:801432
PubChem ID:13301600
Update Time:2025-04-19
1-Benzoxepin,7-bromo-2,3,4,5-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzoxepin,7-bromo-2,3,4,5-tetrahydro-
- 7-bromo-2,3,4,5-tetrahydro-1-benzoxepine
- 7-BROMO-3,4-DIHYDRO-2H-BENZO[B]OXEPINE
- 1-Benzoxepin, 7-bromo-2,3,4,5-tetrahydro-
- 7-bromo-2,3,4,5-tetrahydrobenzo[b]oxepine
- SCHEMBL3520162
- DTXSID70535718
- AKOS015969210
- 93591-69-6
- LIKLOHRHBYKOHW-UHFFFAOYSA-N
-
- Inchi： 1S/C10H11BrO/c11-9-4-5-10-8(7-9)3-1-2-6-12-10/h4-5,7H,1-3,6H2
- InChI Key： LIKLOHRHBYKOHW-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)CCCCO2
Computed Properties
- Exact Mass: 225.99900
- Monoisotopic Mass: 225.999328
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 3.3
Experimental Properties
- PSA: 9.23000
- LogP: 3.16420
1-Benzoxepin,7-bromo-2,3,4,5-tetrahydro- Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Benzoxepin,7-bromo-2,3,4,5-tetrahydro- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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